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Compound of Interest

Compound Name: SSi-4

Cat. No.: B10861591

Technical Support Center: SSI-4 Physical
Concomitant Ratings

This center provides researchers, scientists, and drug development professionals with a
dedicated resource for enhancing the reliability of physical concomitant ratings when using the
Stuttering Severity Instrument, Fourth Edition (SSI-4).

Frequently Asked Questions (FAQs)
Q1: What are physical concomitants in the context of the SSI-4?

Al: Physical concomitants are the secondary physical behaviors that can occur during
moments of stuttering. The SSI-4 organizes these behaviors into four main categories for
evaluation:

 Distracting Sounds: Noisy breathing, whistling, sniffing, blowing, or clicking sounds.[1]
» Facial Grimaces: Jaw jerking, tongue protruding, lip pressing, and jaw muscle tensing.[1]

» Head Movements: Back and forward movements, turning away, poor eye contact, or
constant looking around.[1]

e Movements of the Extremities: Arm and hand movements, torso movements, foot tapping, or
leg movements.[1]
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Q2: How are physical concomitants scored in the SSI-4?

A2: Each of the four categories is rated independently on a 0-5 scale based on the degree of
distractibility. The four individual scores are then summed to produce a total Physical
Concomitants score ranging from 0 to 20.[2]

Q3: What is the specific 0-5 rating scale for distractibility?

A3: The rating for each of the four categories is based on the following scale of perceived
distraction:

e 0: None

» 1: Barely noticeable unless specifically looking for it

o 2: Barely noticeable to a casual observer

 3: Distracting

e 4: \ery distracting

e 5: Severe and painful looking

Q4: Why is the reliability of physical concomitant ratings a concern?

A4: The rating of physical concomitants has a subjective component, which can lead to
variability between different raters (inter-rater) and even by the same rater at different times
(intra-rater). Research has shown that while intra-rater agreement can be high (often above
80%), inter-rater agreement can be lower, sometimes falling below 80%.[3][4] This variability
can impact the overall SSI-4 score and affect the reliability of clinical and research findings.

Q5: What is the primary factor that can negatively impact scoring reliability during an
assessment?

A5: A significant factor is the cognitive load placed on the examiner. The SSI-4 protocol
requires the simultaneous evaluation of stuttering frequency, duration, and physical
concomitants.[5][6] Research suggests that this "multitasking” can reduce the reliability of the
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collected data.[5] Separating the observation and scoring of these different components may
improve reliability.[5]

Troubleshooting Guide

Issue: Our research team has significant discrepancies in physical concomitant scores for the
same patient video.

Solution: This indicates low inter-rater reliability. Implement the following steps to standardize
your scoring process.

Step 1: Establish a Clear Protocol Ensure all raters are using the exact same version of the
SSI-4 protocol and scoring forms.[5] Formal training on the administration and scoring of the
instrument is essential.[5]

Step 2: Conduct Consensus Training

e Anchor Ratings: As a team, view and score sample videos together. Discuss and agree upon
what constitutes a "distracting” (3) versus a "very distracting” (4) behavior. Create anchor
examples from your sample videos that your team can refer back to.

e Practice Scoring: Have each rater score a new set of standardized videos independently.

e Review and Re-calibrate: Compare the scores and discuss any discrepancies. The goal is to
achieve a shared, operational definition for each point on the 0-5 scale.

Step 3: Decouple the Scoring Tasks To reduce the cognitive load associated with simultaneous
scoring, modify your workflow. Research suggests that collecting measures individually, rather
than simultaneously, improves reliability.

» First Pass (Frequency/Duration): Watch the video sample with the primary goal of counting
stuttering frequency and timing the duration of the longest events.

e Second Pass (Physical Concomitants): Watch the same video sample again with the sole
focus of observing and rating the physical concomitants across the four categories.

Issue: A rater's scores for the same video are inconsistent over time.
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Solution: This indicates low intra-rater reliability.

Step 1: Review the Rating Scale Definitions The rater should revisit the precise definitions for
each point on the 0-5 distractibility scale. It is easy to drift from the standard definitions over
time.

Step 2: Use Reference Videos Establish a library of "gold standard" scored videos that have
been rated by consensus. Before a scoring session, the rater should review one or two of these
reference videos to re-calibrate their internal criteria.

Step 3: Minimize External Distractions Ensure the scoring environment is consistent, quiet, and
free from interruptions. Fatigue and environmental factors can contribute to inconsistent
ratings.

Data Presentation: Reliability of Physical
Concomitant Ratings

The following table summarizes findings on the reliability of the SSI-4 physical concomitants
subscale. Note that achieving high reliability, particularly between different raters, often requires
rigorous training and standardized procedures.
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Reliability Type Method of Analysis  Finding Source

The SSI-4 manual

reports an average
o Percentage of o
Inter-Rater Reliability interjudge agreement [2]
Agreement )
of 82.9% for physical

concomitant scores.

A study on a

translated SSI-4 found

interjudge reliability
Inter-Rater Reliability Intraclass Correlation values to be less than [3114]

80% for both school-

aged children and

adults.

The same study found
intrajudge agreement
o ) to be higher than 80%
Intra-Rater Reliability Intraclass Correlation ) [3114]
for all items on the
scale for both children

and adults.

Experimental Protocols

Protocol for Standardized Rating of SSI-4 Physical Concomitants
This protocol is designed to maximize inter-rater and intra-rater reliability.

1. Rater Training and Calibration: a. All raters must thoroughly review the SSI-4 Examiner's
Manual, paying special attention to the definitions and examples of the four categories of
physical concomitants. b. The research team will collectively view and score a minimum of
three training videos exhibiting a range of physical concomitant severities. c. A consensus
meeting will be held to discuss ratings and establish clear, agreed-upon examples for scores 1
through 5 on the distractibility scale. These examples will serve as anchors for all future ratings.
d. Raters must achieve a minimum inter-rater agreement of 85% on a final calibration video
before proceeding with experimental data.
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2. Video Data Acquisition: a. All patient assessments must be video-recorded. The recording
must clearly show the speaker's face, head, and upper body to ensure all potential physical
concomitants are visible. b. Ensure high-quality audio to accurately identify any distracting
sounds associated with stuttering events.

3. Scoring Procedure (Decoupled Method): a. Initial Viewing: Raters will first watch the
assessment video to score Frequency and Duration as per the SSI-4 manual. No physical
concomitant ratings should be made during this viewing. b. Dedicated Physical Concomitant
Viewing: Raters will watch the video a second time for the exclusive purpose of evaluating
physical concomitants. c. Holistic Judgment: The rating should be a holistic judgment of the
behavior's general character across the entire speech sample. d. Scoring: For each of the four
categories (Distracting Sounds, Facial Grimaces, Head Movements, Movements of
Extremities), assign a score from 0 to 5 based on the established distractibility scale and the
team's calibrated anchor points. e. Total Score Calculation: Sum the scores from the four
categories to derive the final Physical Concomitants score.

Visualizations

Step3b Rate Distracti

Click to download full resolution via product page

Caption: Decoupled workflow for scoring SSI-4 physical concomitants to enhance rating
reliability.
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Caption: Key factors that positively and negatively influence the reliability of SSI-4 ratings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Enhancing the reliability of physical concomitant ratings
in the SSI-4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861591#enhancing-the-reliability-of-physical-
concomitant-ratings-in-the-ssi-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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